Cas no 1213482-43-9 ((3S)-3-Amino-3-(3-fluorophenyl)propan-1-ol)

(3S)-3-Amino-3-(3-fluorophenyl)propan-1-ol structure
1213482-43-9 structure
Product Name:(3S)-3-Amino-3-(3-fluorophenyl)propan-1-ol
CAS No:1213482-43-9
MF:C9H12FNO
MW:169.196085929871
MDL:MFCD07784089
CID:3157403
PubChem ID:25418480
Update Time:2025-04-21

(3S)-3-Amino-3-(3-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(3-FLUOROPHENYL)-BETA-ALANINOL
    • (S)-beta-(3-fluorophenyl)alaninol, AldrichCPR
    • 1213482-43-9
    • (s)-3-amino-3-(3-fluorophenyl)propan-1-ol
    • (3s)-3-amino-3-(3-fluorophenyl)propan-1-ol
    • (s)-3-amino-3-(3-fluoro-phenyl)-propan-1-ol
    • AKOS006286171
    • MFCD07784089
    • EN300-1163864
    • (S)-beta-(3-Fluorophenyl)alaninol
    • CS-0269132
    • G70955
    • (3S)-3-Amino-3-(3-fluorophenyl)propan-1-ol
    • MDL： MFCD07784089
    • Inchi： 1S/C9H12FNO/c10-8-3-1-2-7(6-8)9(11)4-5-12/h1-3,6,9,12H,4-5,11H2/t9-/m0/s1
    • InChI Key： ZCLXAQLZFPYYQJ-VIFPVBQESA-N
    • SMILES： FC1=CC=CC(=C1)[C@H](CCO)N

Computed Properties

  • Exact Mass: 169.090292168g/mol
  • Monoisotopic Mass: 169.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2Ų

(3S)-3-Amino-3-(3-fluorophenyl)propan-1-ol Pricemore >>

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Enamine
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Enamine
EN300-1163864-0.25g
(3S)-3-amino-3-(3-fluorophenyl)propan-1-ol
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Enamine
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